Cas no 2227928-73-4 (rac-2-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-5-enoic acid)

• Product Name: rac-2-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-5-enoic acid
• CAS No: 2227928-73-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6362360
• PubChem ID: 165515760
• Update Time: 2025-10-31

rac-2-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-5-enoic acid
• rac-2-{2-[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hex-5-enoic acid
• 2227928-73-4
• EN300-1525916

• Inchi： 1S/C28H32N2O5/c1-2-3-14-25(27(32)33)29-26(31)16-18-9-8-15-24(18)30-28(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h2,4-7,10-13,18,23-25H,1,3,8-9,14-17H2,(H,29,31)(H,30,34)(H,32,33)/t18-,24+,25?/m0/s1
• InChI Key： RMSVUVKRJVCPEE-HKNRPGJNSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H]1CCC[C@H]1CC(NC(C(=O)O)CCC=C)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-5-enoic acid

Research Briefing on rac-2-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-5-enoic acid (CAS: 2227928-73-4)

In recent years, the compound rac-2-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-5-enoic acid (CAS: 2227928-73-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hex-5-enoic acid moiety, has been explored for its potential applications in peptide synthesis and drug development. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild conditions.

Recent studies have focused on the synthesis and optimization of rac-2-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-5-enoic acid to enhance its utility in peptide coupling reactions. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of this compound, addressing previous challenges related to stereochemical control and side reactions. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized product.

Beyond its synthetic applications, rac-2-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-5-enoic acid has shown promise as a building block for the development of bioactive peptides. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into cyclic peptide scaffolds, which exhibited enhanced binding affinity for specific protein targets. These findings suggest potential therapeutic applications in areas such as oncology and infectious diseases, where targeted peptide therapeutics are increasingly sought after.

Another area of interest is the compound's role in prodrug design. A 2024 study in Molecular Pharmaceutics explored the use of rac-2-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-5-enoic acid as a linker for conjugating cytotoxic agents to peptide carriers. The study demonstrated improved tumor-targeting efficiency and reduced off-target toxicity in preclinical models, underscoring the compound's versatility in drug delivery systems.

In conclusion, rac-2-{2-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hex-5-enoic acid (CAS: 2227928-73-4) represents a valuable tool in chemical biology and medicinal chemistry. Its applications span from peptide synthesis to prodrug development, with ongoing research continuing to uncover new possibilities. Future studies are expected to further elucidate its mechanistic roles and optimize its use in therapeutic contexts.